Cas no 939760-96-0 (3-NITRO-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE)

• Product Name: 3-NITRO-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
• CAS No: 939760-96-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1000491
• PubChem ID: 16244676
• Update Time: 2025-04-20

3-NITRO-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE Chemical and Physical Properties

Names and Identifiers

• 3-NITRO-6,7-DIHYDRO-5H-BENZOCYCLOHEPTENE
• 2-nitro-8,9-dihydro-7H-benzo[7]annulene
• DTXSID30585794
• 939760-96-0
• AKOS006288757
• 3-Nitro-6,7-dihydro-5H-benzo[7]annulene
• FT-0695591
• DB-315523

• Inchi： 1S/C11H11NO2/c13-12(14)11-7-6-9-4-2-1-3-5-10(9)8-11/h2,4,6-8H,1,3,5H2
• InChI Key： IMGQDYNEIBCUDQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=CCCCC=2C=1)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.46750